Cas no 2548978-49-8 (4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine)

• Product Name: 4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine
• CAS No: 2548978-49-8
• MF: C₁₄H₁₀Cl₂N₄
• MW: 305.162000179291
• CID: 5310558
• PubChem ID: 154883932
• Update Time: 2025-07-25

4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine
• AKOS040727496
• F6782-3665
• 2548978-49-8
• 4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C14H10Cl2N4/c15-9-6-7-11(12(16)8-9)13-14(17)20(19-18-13)10-4-2-1-3-5-10/h1-8H,17H2
• InChI Key： NMPILMTZMYJXRM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(N)N(C2C=CC=CC=2)N=N1)Cl

Computed Properties

• Exact Mass: 304.0282517g/mol
• Monoisotopic Mass: 304.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.7±55.0 °C(Predicted)
• pka: -1.22±0.70(Predicted)

Additional information on 4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine (CAS No. 2548978-49-8)

The compound 4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine (CAS No. 2548978-49-8) is a 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic amine features a dichlorophenyl and a phenyl group, which contribute to its potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in medicinal chemistry. The 1,2,3-triazole core of 4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold for designing small-molecule drugs. This aligns with the growing interest in fragment-based drug design and click chemistry, which are frequently searched topics in AI-driven research platforms.

The dichlorophenyl moiety in this compound is particularly noteworthy, as halogenated aromatic rings often enhance lipophilicity and binding affinity to target proteins. This feature has led to investigations into its potential role in CNS-targeting drugs or anti-inflammatory agents, addressing popular health concerns like neurodegenerative diseases and chronic inflammation. Additionally, the phenyl-1H-1,2,3-triazol-5-amine structure resonates with ongoing studies on azole antifungals, a hot topic due to rising fungal resistance.

From a synthetic perspective, CAS No. 2548978-49-8 exemplifies the convergence of green chemistry principles and catalysis. Modern synthetic routes often employ copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction frequently queried in academic search engines. This method aligns with the industry's shift toward atom-economical and sustainable synthesis, which are key focus areas for environmentally conscious researchers.

Analytical characterization of 4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for quality control in high-throughput screening libraries, a subject of high interest in AI-assisted drug discovery. The compound's logP and solubility profiles are also frequently analyzed, as they are essential for ADME/Tox predictions—a recurring theme in computational chemistry forums.

In agrochemical applications, the triazol-5-amine framework has shown promise as a plant growth regulator or pesticide intermediate. This connects with global discussions on sustainable agriculture and crop protection, which dominate search trends in environmental science. The dichlorophenyl group may contribute to herbicidal activity, though further studies are needed to confirm its efficacy and safety profile.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 4-(2,4-dichlorophenyl)-1-phenyl-1H-1,2,3-triazol-5-amine serves as a compelling case for molecular docking simulations. These computational approaches, often searched alongside AI-aided drug design, help predict interactions with biological targets like enzyme active sites or receptor pockets.

In conclusion, CAS No. 2548978-49-8 represents a multifaceted compound with broad interdisciplinary relevance. Its 1,2,3-triazole core and dichlorophenyl substitution pattern position it at the intersection of medicinal chemistry, materials science, and catalysis. Future research may explore its photophysical properties for OLED applications or its bioconjugation potential in proteomics, further expanding its utility in cutting-edge scientific domains.